Cas no 1046213-52-8 (3-cyclopropyl-3-[(1-methyl-1H-pyrrol-2-yl)methyl]-1-[2-(trifluoromethyl)phenyl]urea)

• Product Name: 3-cyclopropyl-3-[(1-methyl-1H-pyrrol-2-yl)methyl]-1-[2-(trifluoromethyl)phenyl]urea
• CAS No: 1046213-52-8
• MF: C₁₇H₁₈F₃N₃O
• MW: 337.339534282684
• CID: 6540215
• PubChem ID: 42760045
• Update Time: 2025-07-18

3-cyclopropyl-3-[(1-methyl-1H-pyrrol-2-yl)methyl]-1-[2-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-[(1-methyl-1H-pyrrol-2-yl)methyl]-1-[2-(trifluoromethyl)phenyl]urea
• AKOS024522745
• 1046213-52-8
• 1-cyclopropyl-1-((1-methyl-1H-pyrrol-2-yl)methyl)-3-(2-(trifluoromethyl)phenyl)urea
• F5854-4038
• VU0524160-1
• 1-cyclopropyl-1-[(1-methylpyrrol-2-yl)methyl]-3-[2-(trifluoromethyl)phenyl]urea

• Inchi： 1S/C17H18F3N3O/c1-22-10-4-5-13(22)11-23(12-8-9-12)16(24)21-15-7-3-2-6-14(15)17(18,19)20/h2-7,10,12H,8-9,11H2,1H3,(H,21,24)
• InChI Key： UVESKSQWEREZFX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1NC(N(CC1=CC=CN1C)C1CC1)=O)(F)F

Computed Properties

• Exact Mass: 337.14019669g/mol
• Monoisotopic Mass: 337.14019669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-cyclopropyl-3-[(1-methyl-1H-pyrrol-2-yl)methyl]-1-[2-(trifluoromethyl)phenyl]urea

Introduction to 3-cyclopropyl-3-[(1-methyl-1H-pyrrol-2-yl)methyl]-1-[2-(trifluoromethyl)phenyl]urea (CAS No. 1046213-52-8)

3-cyclopropyl-3-[(1-methyl-1H-pyrrol-2-yl)methyl]-1-[2-(trifluoromethyl)phenyl]urea is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1046213-52-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The intricate molecular architecture of this compound, featuring a cyclopropyl group, a methyl-substituted pyrrole ring, and a trifluoromethylphenyl moiety, contributes to its distinctive chemical behavior and potential therapeutic applications.

The structural components of 3-cyclopropyl-3-[(1-methyl-1H-pyrrol-2-yl)methyl]-1-[2-(trifluoromethyl)phenyl]urea play a crucial role in determining its pharmacological properties. The cyclopropyl group, known for its stability and ability to enhance binding affinity, is strategically positioned to interact with biological targets. Additionally, the presence of a methyl-substituted pyrrole ring introduces a hydrogen bond donor capability, which is essential for modulating receptor interactions. The trifluoromethylphenyl moiety further enhances the compound's lipophilicity and metabolic stability, attributes that are critical for drug efficacy and bioavailability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved pharmacokinetic profiles. 3-cyclopropyl-3-[(1-methyl-1H-pyrrol-2-yl)methyl]-1-[2-(trifluoromethyl)phenyl]urea has emerged as a compound of interest due to its potential in addressing various therapeutic challenges. Studies have demonstrated its efficacy in inhibiting key enzymatic pathways associated with inflammatory diseases and cancer. The compound's ability to modulate these pathways is attributed to its unique interaction with target proteins, which often involves precise binding at the active site or allosteric sites.

The synthesis of 3-cyclopropyl-3-[(1-methyl-1H-pyrrol-2-yl)methyl]-1-[2-(trifluoromethyl)phenyl]urea presents significant challenges due to the complexity of its molecular structure. Advanced synthetic methodologies, including multi-step organic reactions and transition metal-catalyzed processes, are employed to achieve high yields and purity. The use of fluorinated aromatic rings, such as the trifluoromethylphenyl group, requires specialized techniques to ensure optimal regioselectivity and functional group compatibility. These synthetic advancements not only contribute to the availability of this compound for research purposes but also highlight the broader progress in medicinal chemistry.

Recent studies have explored the pharmacological profile of 3-cyclopropyl-3-[(1-methyl-1H-pyrrol-2-yl)methyl]-1-[2-(trifluoromethyl)phenyl]urea in preclinical models. Research indicates that this compound exhibits potent anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, preliminary data suggest that it may have chemopreventive effects by modulating signaling pathways involved in tumor growth and progression. These findings underscore the potential of this molecule as a lead candidate for further development into novel therapeutics.

The chemical properties of 3-cyclopropyl-3-[(1-methyl-1H-pyrrol-2-yl)methyl]-1-[2-(trifluoromethyl)phenyl]urea also make it an attractive candidate for drug design applications. Its stability under various conditions and compatibility with multiple functional groups allow for facile derivatization and optimization. Researchers have leveraged these properties to develop analogs with enhanced pharmacological activity or improved pharmacokinetic profiles. Such modifications are crucial for advancing drug candidates through the development pipeline and ultimately bringing new treatments to patients.

The role of computational chemistry in understanding the behavior of 3-cyclopropyl-3-[(1-methyl-1H-pyrrol-2-yl)methyl]-1-[2-(trifluoromethyl)phenyl]urea cannot be overstated. Molecular modeling techniques provide insights into how this compound interacts with biological targets at the atomic level. These simulations help predict binding affinities, identify potential side effects, and guide the design of more effective derivatives. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process and reduce costs associated with traditional trial-and-error approaches.

The future prospects for 3-cyclopropyl-3-[(1-methyl-1H-pyrrol - 2 - yl)meth yl]- 1 - [ 2 - ( trif luoro m eth yl ) phen yl ] urea are promising as ongoing research continues to uncover new therapeutic applications. Its unique structural features make it a versatile scaffold for developing drugs targeting diverse diseases. As our understanding of biological mechanisms advances, so too does our ability to harness compounds like this one for therapeutic benefit. Collaborative efforts between academia and industry are essential to translate these findings into tangible medical breakthroughs.

In conclusion, 3 - cyc lo prop yl - 3 - [ ( 1 - me th yl - 1 H - pyr rol - 2 - yl ) m eth yl ] - 1 - [ 2 - ( trif luoro m eth yl ) phen yl ] urea ( CAS No . 1046213 - 52 - 8 ) represents an exciting advancement in pharmaceutical chemistry . Its complex molecular architecture , coupled with promising biological activities , positions it as a valuable tool for drug discovery . As research progresses , we can expect further insights into its potential applications , paving the way for innovative treatments across multiple therapeutic areas.